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Compound of Interest

Compound Name: Sulfaclomide

CAS No.: 4015-18-3

Cat. No.: B1205881

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sulfacetamide is a prominent member of the sulfonamide class of antibiotics, widely utilized for

its bacteriostatic efficacy against a broad spectrum of gram-positive and gram-negative

bacteria.[1] This guide provides a comprehensive technical overview of Sulfacetamide, with a

particular focus on its molecular structure, chemical formula, and the analytical methodologies

crucial for its characterization and quantification. It is important to note that while the term

"Sulfaclomide" was specified in the topic inquiry, the scientifically recognized and

overwhelmingly documented name for this compound is Sulfacetamide. This guide will use the

correct nomenclature while acknowledging the potential for alternative naming.

Molecular Structure and Chemical Formula
The chemical identity of Sulfacetamide is defined by its unique molecular architecture. It is a

sulfonamide derivative of sulfanilamide, where one of the hydrogens of the sulfonamide group

is replaced by an acetyl group.[2]
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The definitive molecular formula for Sulfacetamide is C₈H₁₀N₂O₃S.[1]

Its systematic IUPAC name is N-[(4-aminophenyl)sulfonyl]acetamide.[2]

The structural formula of Sulfacetamide is depicted below:

Caption: 2D representation of the Sulfacetamide molecular structure.

Physicochemical Properties
A thorough understanding of the physicochemical properties of Sulfacetamide is fundamental

for its application in drug development, formulation, and analytical chemistry.

Property Value Source

Molecular Weight 214.24 g/mol [2]

Appearance
White to yellowish-white

crystalline powder
[1][3]

Melting Point 182-184 °C [1]

Solubility

Freely soluble in water (as

sodium salt), sparingly soluble

in ethanol, practically insoluble

in chloroform and ether.

[3]

pKa
1.8 (amino group), 5.4

(sulfonamide group)
[3]

CAS Number 144-80-9 [1]

Mechanism of Action
Sulfacetamide exerts its bacteriostatic effect by interfering with the bacterial synthesis of folic

acid, an essential nutrient for bacterial growth and replication.[1] The mechanism is a classic

example of competitive inhibition.

Bacteria synthesize folic acid from para-aminobenzoic acid (PABA). Sulfacetamide, due to its

structural similarity to PABA, acts as a competitive inhibitor of the bacterial enzyme
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dihydropteroate synthase (DHPS).[4][5][6] By binding to the active site of DHPS, Sulfacetamide

prevents the utilization of PABA, thereby blocking the synthesis of dihydrofolic acid, a precursor

to folic acid.[1][4] This disruption of the folate pathway ultimately inhibits bacterial growth.[1]
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Caption: Competitive inhibition of dihydropteroate synthase by Sulfacetamide.

Experimental Protocols
Synthesis of Sulfacetamide from Sulfanilamide
This protocol outlines a common laboratory synthesis of Sulfacetamide via the acetylation of

sulfanilamide. The rationale behind this multi-step synthesis involves the protection of the

aromatic amino group to prevent unwanted side reactions during the subsequent modification

of the sulfonamide group.

Workflow:
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Step 1: Acetylation

Step 2: Selective Hydrolysis

Step 3: Purification

Sulfanilamide N1,N4-diacetylsulfanilamide

Acetic Anhydride

SulfacetamideAqueous NaOH

CrystallizationAcidification (e.g., HCl)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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